Cas no 101033-03-8 (4-(1,3-Dithiolan-2-yl)benzoic Acid)
4-(1,3-Dithiolan-2-yl)benzoic acid is a versatile organic compound featuring a benzoic acid core functionalized with a 1,3-dithiolane group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of heterocyclic compounds and as a building block for pharmaceuticals or materials science applications. The dithiolane moiety offers potential for further functionalization, including ring-opening reactions or coordination with metals. Its stability under various conditions enhances its utility in multi-step syntheses. The compound is particularly useful in the development of sulfur-containing derivatives, where its balanced reactivity and solubility properties facilitate controlled modifications.
101033-03-8 structure
Product Name:4-(1,3-Dithiolan-2-yl)benzoic Acid
CAS No:101033-03-8
MF:C10H10O2S2
MW:226.315200328827
MDL:MFCD06254774
CID:235828
PubChem ID:2474270
Update Time:2025-06-08
4-(1,3-Dithiolan-2-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-(1,3-dithiolan-2-yl)-
- 4-(1,3-dithiolan-2-yl)benzoate
- 4-(1,3-DITHIOLAN-2-YL)BENZOIC ACID
- Benzoic acid, 4-(1,3-dithiolan-2-yl)-
- DTXSID30368781
- BEA03303
- EN300-12143
- SR-01000063860
- AKOS002664464
- AS-76871
- AB00730922-01
- 101033-03-8
- SR-01000063860-1
- MFCD06254774
- SY144384
- AT12710
- 4-([1,3]dithiolan-2-yl)-benzoic acid
- Z57983013
- 4-(1,3-DITHIOLAN-2-YL)BENZOICACID
- 4-(1,3-Dithiolan-2-yl)benzoic Acid
-
- MDL： MFCD06254774
- Inchi： 1S/C10H10O2S2/c11-9(12)7-1-3-8(4-2-7)10-13-5-6-14-10/h1-4,10H,5-6H2,(H,11,12)
- InChI Key： TUFUEXHGSDXLLE-UHFFFAOYSA-N
- SMILES： S1CCSC1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 226.0123
- Monoisotopic Mass: 226.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 426°Cat760mmHg
- Flash Point: 211.5°C
- Refractive Index: 1.671
- PSA: 37.3
- LogP: 2.86340
4-(1,3-Dithiolan-2-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12815-250mg |
4-(1,3-Dithiolan-2-yl)benzoic acid |
101033-03-8 | 95% | 250mg |
¥959.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12815-5g |
4-(1,3-Dithiolan-2-yl)benzoic acid |
101033-03-8 | 95% | 5g |
¥7879.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12815-1g |
4-(1,3-Dithiolan-2-yl)benzoic acid |
101033-03-8 | 95% | 1g |
¥2709.0 | 2023-09-05 | |
| TRC | D495285-50mg |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D495285-100mg |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D495285-500mg |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 500mg |
$ 320.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D711431-0.25g |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 95% | 0.25g |
$105 | 2023-05-11 | |
| eNovation Chemicals LLC | D711431-1g |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 95% | 1g |
$230 | 2024-07-20 | |
| eNovation Chemicals LLC | D711431-5g |
4-(1,3-Dithiolan-2-yl)benzoic Acid |
101033-03-8 | 95% | 5g |
$675 | 2024-07-20 | |
| Enamine | EN300-12143-0.1g |
4-(1,3-dithiolan-2-yl)benzoic acid |
101033-03-8 | 95% | 0.1g |
$62.0 | 2023-02-09 |
4-(1,3-Dithiolan-2-yl)benzoic Acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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